Cas no 1217176-74-3 (8-(4-ethylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(4-ethylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1217176-74-3
• MF: C₂₂H₂₅N₃O₄S
• MW: 427.516604185104
• CID: 5392089
• Update Time: 2025-10-29

8-(4-ethylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethylphenyl)sulfonyl-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(4-ethylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C22H25N3O4S/c1-3-16-4-10-19(11-5-16)30(27,28)25-14-12-22(13-15-25)23-20(21(26)24-22)17-6-8-18(29-2)9-7-17/h4-11H,3,12-15H2,1-2H3,(H,24,26)
• InChI Key： YPBSGXOZTXZMGY-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(CC)C=C3)(=O)=O)CC2)N=C(C2=CC=C(OC)C=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(4-ethylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Professional Introduction to Compound with CAS No. 1217176-74-3 and Product Name: 8-(4-ethylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

The compound with the CAS number 1217176-74-3 and the product name 8-(4-ethylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate spirocyclic structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a triazaspiro[4.5]decane core, combined with sulfonamide and methoxyphenyl substituents, endows it with unique chemical properties that make it a promising candidate for further exploration.

Recent research in the area of heterocyclic compounds has highlighted the importance of spirocyclic structures in enhancing bioactivity and selectivity. The triazaspiro[4.5]decane scaffold, in particular, has been studied for its ability to modulate biological pathways by interacting with specific targets. The compound in question features a sulfonamide group at the 8-position and a methoxyphenyl group at the 3-position, which are known to influence solubility, metabolic stability, and binding affinity. These structural features are critical in designing molecules that exhibit favorable pharmacokinetic profiles.

In the context of drug development, the sulfonamide moiety is a well-established pharmacophore that has been successfully incorporated into numerous therapeutic agents. Its ability to form hydrogen bonds and interact with polar regions of biological targets makes it an attractive feature for medicinal chemists. Additionally, the 4-ethylbenzenesulfonyl group contributes to the molecule's hydrophobicity, which can be advantageous in terms of membrane permeability and oral bioavailability. The combination of these features suggests that this compound may have applications in treating a variety of diseases.

One of the most exciting aspects of this compound is its potential as a lead molecule for further optimization. The spirocyclic core provides a rigid framework that can be modified to improve binding interactions with biological targets. Researchers have been exploring ways to fine-tune the structure by introducing additional functional groups or altering existing ones. For instance, replacing the methoxyphenyl group with other aromatic rings or modifying the sulfonamide moiety could lead to novel derivatives with enhanced activity.

The field of computational chemistry has also played a crucial role in understanding the properties of this compound. Advanced molecular modeling techniques allow researchers to predict how the molecule will behave in different environments and how it will interact with biological targets. These predictions can guide experimental efforts and help identify promising candidates for further investigation. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

Another area of interest is the synthesis of this compound and its derivatives. The spirocyclic structure presents some synthetic challenges due to its complex geometry, but recent advances in organic chemistry have made it possible to construct such molecules efficiently. Researchers have developed novel synthetic routes that involve multi-step reactions and transition metal catalysis. These methods not only improve yield but also allow for greater flexibility in modifying the structure of the molecule.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in other areas such as agrochemicals and materials science. For example, derivatives of this molecule could be developed as novel pesticides or as components in advanced materials with specific functionalities. The versatility of this scaffold opens up numerous possibilities for future research and development.

In conclusion, the compound with CAS number 1217176-74-3 and product name 8-(4-ethylbenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one represents a significant advancement in pharmaceutical chemistry. Its intricate structure and functional groups make it a promising candidate for further exploration in drug discovery and other applications. By leveraging recent research findings and advanced synthetic techniques, scientists can continue to uncover new possibilities for this remarkable molecule.